Cas no 451502-30-0 (4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 451502-30-0
• MF: C₁₁H₉N₃OS₂
• MW: 263.33865904808
• CID: 3057674
• PubChem ID: 9965123
• Update Time: 2025-06-11

4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• EN300-110618
• 4-(furan-2-ylmethyl)-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
• STK466118
• AKOS000268474
• 451502-30-0
• CS-0222192
• 4-[(furan-2-yl)methyl]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
• BTA50230
• SCHEMBL1545274

• Inchi： 1S/C11H9N3OS2/c16-11-13-12-10(9-4-2-6-17-9)14(11)7-8-3-1-5-15-8/h1-6H,7H2,(H,13,16)
• InChI Key： FMSMBRZOTQCLSG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NNC(N1CC1=CC=CO1)=S

Computed Properties

• Exact Mass: 263.01870427Da
• Monoisotopic Mass: 263.01870427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 451502-30-0)

The compound 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 451502-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential mechanisms of action.

Recent literature highlights the efficient synthesis of 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol via a multi-step reaction pathway involving the condensation of furan-2-carbaldehyde and thiophene-2-carboxylic acid derivatives. The compound's structural characterization was confirmed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies emphasize the compound's stability and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol exhibits promising antimicrobial and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that the compound showed significant inhibitory activity against a range of Gram-positive and Gram-negative bacteria, with MIC values comparable to standard antibiotics. Additionally, preliminary findings suggest its potential as an anticancer agent, particularly in inhibiting the proliferation of breast and lung cancer cell lines.

Mechanistic studies indicate that the compound's bioactivity may be attributed to its ability to interact with key enzymatic targets, such as DNA gyrase and topoisomerase IV in bacterial cells, and cyclin-dependent kinases in cancer cells. Molecular docking simulations further support these findings, revealing strong binding affinities between the compound and these target proteins. These insights open new avenues for the rational design of derivatives with enhanced efficacy and reduced toxicity.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent efforts have focused on structural modifications, including the introduction of hydrophilic groups, to address these limitations. Furthermore, toxicological assessments are underway to ensure the compound's safety profile before advancing to clinical trials.

In conclusion, 4-(furan-2-ylmethyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol represents a promising candidate for further development in antimicrobial and anticancer therapies. Continued research into its mechanisms of action and structural optimization will be crucial for translating these findings into clinical applications. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the field of chemical biology and medicinal chemistry.